![molecular formula C10H8FN3S B8623597 5-(4-Fluoro-phenyl)-3-methylsulfanyl-[1,2,4]triazine](/img/structure/B8623597.png)
5-(4-Fluoro-phenyl)-3-methylsulfanyl-[1,2,4]triazine
Cat. No. B8623597
M. Wt: 221.26 g/mol
InChI Key: PLFFPXGECLXPAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09249130B2
Procedure details
3-(Methylsulfanyl)-5-(4-fluorophenyl)-1,2,4-triazine (6.00 g, 69%) was prepared from methyl hydrazinecarbimidothioate (4.51 g, 43.0 mmol) and 4-fluorophenylglyoxal monohydrate (6.60 g, 43.0 mmol) according to the general procedure of Preparation 2.
Name
methyl hydrazinecarbimidothioate
Quantity
4.51 g
Type
reactant
Reaction Step One
Yield
69%
Identifiers
|
REACTION_CXSMILES
|
[NH:1]([C:3]([S:5][CH3:6])=[NH:4])[NH2:2].O.[F:8][C:9]1[CH:14]=[CH:13][C:12]([C:15]([CH:17]=O)=O)=[CH:11][CH:10]=1>>[CH3:6][S:5][C:3]1[N:1]=[N:2][CH:17]=[C:15]([C:12]2[CH:13]=[CH:14][C:9]([F:8])=[CH:10][CH:11]=2)[N:4]=1 |f:1.2|
|
Inputs
Step One
|
Name
|
methyl hydrazinecarbimidothioate
|
|
Quantity
|
4.51 g
|
|
Type
|
reactant
|
|
Smiles
|
N(N)C(=N)SC
|
|
Name
|
|
|
Quantity
|
6.6 g
|
|
Type
|
reactant
|
|
Smiles
|
O.FC1=CC=C(C=C1)C(=O)C=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
according to the general procedure of Preparation 2
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CSC=1N=NC=C(N1)C1=CC=C(C=C1)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6 g | |
| YIELD: PERCENTYIELD | 69% | |
| YIELD: CALCULATEDPERCENTYIELD | 63.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
